Cas no 49660-57-3 (6-Bromochroman-4-one)

• Product Name: 6-Bromochroman-4-one
• CAS No: 49660-57-3
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• MDL: MFCD00546803
• CID: 55752
• PubChem ID: 4197451
• Update Time: 2025-08-02

6-Bromochroman-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromochroman-4-one
• 6-Bromo-4-chromanone
• 4H-1-Benzopyran-4-one, 6-bromo-2,3-dihydro20
• 4H-1-BENZOPYRAN-4-ONE,6-BROMO-2,3-DIHYDRO-
• 6-BROMO-2,3-DIHYDRO-4H-CHROMEN-4-ONE
• STL227812
• B5843
• 6-bromo-2,3-dihydrochromen-4-one
• 6-BROMO-2,3-DIHYDRO-4H-1-BENZOPYRAN-4-ONE
• AN-829/25042004
• AC-7676
• MFCD00546803
• FS-2895
• PFLPVOXSUCCZDH-UHFFFAOYSA-N
• 4H-1-Benzopyran-4-one, 6-bromo-2,3-dihydro-
• 73285-26-4
• Z223042532
• SCHEMBL67609
• CS-W019780
• AKOS000268895
• FT-0601161
• EN300-26780
• 6-bromo-chroman-4-one
• SY019816
• 6-Bromo-3,4-Dihydro-2H-1-Benzopyran-4-One
• AM20040566
• J-519158
• 49660-57-3
• J-518427
• AB06437
• 6-bromo-3,4-dihydro-2H-chromen-4-one
• DTXSID70400710
• 6-bromo-2,3-dihydro-1-benzopyran-4-one

• MDL： MFCD00546803
• Inchi： 1S/C9H7BrO2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5H,3-4H2
• InChI Key： PFLPVOXSUCCZDH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CCO2)=O

Computed Properties

• Exact Mass: 225.96300
• Monoisotopic Mass: 225.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.6210
• Melting Point: 78.0 to 82.0 deg-C
• Boiling Point: 336.6°C at 760 mmHg
• Flash Point: 157.4°C
• Refractive Index: 1.599
• PSA: 26.30000
• LogP: 2.41430
• Sensitiveness: Sensitive to heat \ light and humidity

6-Bromochroman-4-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 6-Bromochroman-4-one

Comprehensive Guide to 6-Bromochroman-4-one (CAS No. 49660-57-3): Properties, Applications, and Research Insights

6-Bromochroman-4-one (CAS No. 49660-57-3) is a brominated derivative of chroman-4-one, a heterocyclic compound with significant relevance in organic synthesis and pharmaceutical research. This compound, characterized by its bromine substitution at the 6-position of the chromanone ring, has garnered attention for its versatile applications in medicinal chemistry and material science. Researchers often explore its role as a key intermediate in the synthesis of bioactive molecules, including flavonoids and benzopyran derivatives.

The structural uniqueness of 6-Bromochroman-4-one lies in its electron-withdrawing bromine group, which enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions. These properties make it a valuable building block for designing drug candidates targeting oxidative stress-related diseases, a trending topic in biomedical research. Recent studies highlight its potential in developing antioxidant agents, aligning with the growing consumer interest in anti-aging and neuroprotective compounds.

From a synthetic perspective, 6-Bromochroman-4-one is often synthesized via bromination of chroman-4-one using reagents like N-bromosuccinimide (NBS). Its crystalline solid form and moderate solubility in organic solvents (e.g., DMSO, ethanol) facilitate its use in high-throughput screening assays. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for pharmaceutical-grade intermediates.

In the context of green chemistry, researchers are investigating eco-friendly bromination methods to produce 6-Bromochroman-4-one, addressing the demand for sustainable synthesis routes. This aligns with the broader industry shift toward environmentally benign processes, a frequently searched topic among organic chemists and process engineers. Additionally, its stability under ambient conditions makes it a practical choice for industrial-scale applications.

The compound’s potential extends to material science, where its aromatic system and halogenated moiety contribute to the development of organic semiconductors and photocatalysts. With the rise of optoelectronic devices, 6-Bromochroman-4-one is being explored as a precursor for π-conjugated polymers, a hot topic in renewable energy research.

For researchers sourcing 6-Bromochroman-4-one, quality parameters such as ≥98% purity and low heavy metal content are crucial. Suppliers often provide COA (Certificate of Analysis) to ensure compliance with Good Manufacturing Practices (GMP), a common query among procurement specialists. Storage recommendations typically include cool, dry conditions to prevent degradation.

In summary, 6-Bromochroman-4-one (CAS No. 49660-57-3) bridges multiple disciplines, from drug discovery to advanced materials. Its adaptability to modern catalytic methodologies and alignment with sustainability goals position it as a compound of enduring scientific and industrial interest.